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Compound of Interest

Compound Name:
1-Methyl-4-(4-

nitrophenyl)piperazine

Cat. No.: B098782 Get Quote

An In-Depth Technical Guide to 1-Methyl-4-(4-nitrophenyl)piperazine

This document provides a detailed overview of the core physicochemical properties of 1-
Methyl-4-(4-nitrophenyl)piperazine, a compound of interest for researchers, scientists, and

professionals in the field of drug development. The information is presented to facilitate easy

access and comparison for experimental design and analysis.

Core Molecular Data
The fundamental molecular characteristics of 1-Methyl-4-(4-nitrophenyl)piperazine are

summarized below. This data is essential for stoichiometric calculations, solution preparation,

and analytical characterization.

Parameter Value Reference

Molecular Formula C₁₁H₁₅N₃O₂ [1][2][3]

Molecular Weight 221.26 g/mol [1][3]

Structural and Logical Representation
To understand the arrangement of the constituent parts of 1-Methyl-4-(4-
nitrophenyl)piperazine, a logical diagram is provided. This visualization illustrates the key
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functional groups and their connectivity within the molecule's framework.

Piperazine Core

Methyl Group (CH₃)

Phenyl Ring
N4 Position

Nitro Group (NO₂)

Click to download full resolution via product page

Logical relationship of 1-Methyl-4-(4-nitrophenyl)piperazine components.

Experimental Protocols
While this document focuses on the core molecular data, any experimental determination of the

molecular weight would typically involve standard analytical techniques such as mass

spectrometry.

Mass Spectrometry (Illustrative Protocol):

Sample Preparation: A dilute solution of 1-Methyl-4-(4-nitrophenyl)piperazine is prepared

in a suitable volatile solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate method, such as Electrospray Ionization (ESI) or Atmospheric Pressure

Chemical Ionization (APCI).

Mass Analysis: The ionized molecules are separated based on their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b098782?utm_src=pdf-body-img
https://www.benchchem.com/product/b098782?utm_src=pdf-body
https://www.benchchem.com/product/b098782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The molecular weight is determined from the m/z value of the molecular ion

peak [M+H]⁺ or other relevant adducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methyl-4-(4-nitrophenyl)piperazine | C11H15N3O2 | CID 2825198 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-methyl-4-(4-nitrophenyl)piperazine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

3. 16155-03-6|1-Methyl-4-(4-nitrophenyl)piperazine|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [1-Methyl-4-(4-nitrophenyl)piperazine molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098782#1-methyl-4-4-nitrophenyl-piperazine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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